Cas no 13656-78-5 (Pregn-9(11)-ene-3,20-dione,17-hydroxy-16-methyl-, (5b,16b)- (9CI))

• Product Name: Pregn-9(11)-ene-3,20-dione,17-hydroxy-16-methyl-, (5b,16b)- (9CI)
• CAS No: 13656-78-5
• MF: C₂₂H₃₂O₃
• MW: 344.487687110901
• CID: 149527
• PubChem ID: 114664
• Update Time: 2025-04-19

Pregn-9(11)-ene-3,20-dione,17-hydroxy-16-methyl-, (5b,16b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregn-9(11)-ene-3,20-dione,17-hydroxy-16-methyl-, (5b,16b)- (9CI)
• (5R,8S,10S,13S,14S,16S,17R)-17-acetyl-17-hydroxy-10,13,16-trimethyl-2,4,5,6,7,8,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-3-one
• 17-hydroxy-16beta-methyl-5beta-pregn-9(11)-ene-3,20-dione
• (5beta,16beta)-17-hydroxy-16-methylpregn-9(11)-ene-3,20-dione
• 17-Hydroxy-16β-methyl-5β-pregn-9(11)-ene-3,20-dione
• NS00053525
• SCHEMBL136712
• 17-Hydroxy-16-methylpregn-9(11)-ene-3,20-dione
• EINECS 237-141-4
• DTXSID30929477
• 13656-78-5

• Inchi： 1S/C22H32O3/c1-13-11-19-17-6-5-15-12-16(24)7-9-20(15,3)18(17)8-10-21(19,4)22(13,25)14(2)23/h8,13,15,17,19,25H,5-7,9-12H2,1-4H3/t13-,15+,17+,19-,20-,21-,22-/m0/s1
• InChI Key： SYVXMCCIFBTGFR-RJZNOWKXSA-N
• SMILES： O[C@]1(C(C)=O)[C@@H](C)C[C@H]2[C@@H]3CC[C@@H]4CC(CC[C@]4(C)C3=CC[C@@]21C)=O

Computed Properties

• Exact Mass: 344.23526
• Monoisotopic Mass: 344.23514488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37